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Compound of Interest

Compound Name: 17:0-22:4 PG-d5
CAS No.: 2342575-46-4
Cat. No.: B15558462
Get Quote
. J

This technical guide provides a comprehensive overview of the known physical and chemical
properties of 1-heptadecanoyl-2-docosatetraenoyl-sn-glycero-3-phospho-(1'-rac-glycerol)-d5
(17:0-22:4 PG-d5). This document is intended for researchers, scientists, and drug
development professionals utilizing this deuterated phospholipid in their work.

Core Physical and Chemical Data

The following table summarizes the key physical and chemical properties of 17:0-22:4 PG-d5.
Due to the specialized nature of this lipid, comprehensive experimental data for all physical
properties is not readily available in the public domain. Where specific experimental values are
unavailable, this is noted.
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Property Value Source

1-heptadecanoyl-2-
docosatetraenoyl-sn-

Synonyms [1]
glycero(d5)-3-phospho-(1'-rac-

glycerol)(sodium salt)

Molecular Formula CasH7sDsNaO10P [1]
Formula Weight 840.12 g/mol [1]
Exact Mass 839.57 g/mol [1]
Purity >99% [1]

Not specified (likely a solid or
Physical State viscous oil at room Inferred

temperature)

Soluble in DMSO (10 mM).[2]
[3] Generally soluble in non-
polar organic solvents such as
chloroform, ether, and
benzene, and insoluble in

N polar solvents like water. For

Solubility S [21[31[4]

acidic lipids like PGs that are
difficult to dissolve in
chloroform, adding a small
amount of methanol (e.g., 2%)
and deionized water (e.g., 0.5-

1%) can aid solubilization.[4]

Not available. The chain-
melting transition temperature
(Tm) for mixed-chain

Melting Point phosPhollplds .|s dependent on
the difference in length and
degree of unsaturation

between the fatty acid chains.

[5]16]
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Density Not available.
N Stable for 1 year when stored
Stability [1]
at -20°C.
Storage Conditions Store at -20°C in a dry place. [1]
CAS Number 2342575-46-4 [1]

Experimental Protocols

Detailed experimental protocols for the characterization of phospholipids like 17:0-22:4 PG-d5
are crucial for ensuring data accuracy and reproducibility. Below are methodologies for key

analytical techniques.

Mass Spectrometry Analysis for Structural Confirmation
and Quantification

Mass spectrometry is a primary technique for the structural elucidation and quantification of

phospholipids.

Workflow:

Click to download full resolution via product page
Caption: Workflow for Mass Spectrometry Analysis of Phospholipids.

Methodology:

 Lipid Extraction: Extract lipids from the biological sample using a modified Bligh and Dyer
method.[7]
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e |[nternal Standard: Add a known amount of 17:0-22:4 PG-d5 as an internal standard to the
sample for quantification.

o Chromatographic Separation: Separate the lipid classes using High-Performance Liquid
Chromatography (HPLC) with a suitable column, such as a C18 reversed-phase column. A
gradient elution with solvents like acetonitrile and water with additives like formic acid or
ammonium formate is commonly employed.[8]

o Mass Spectrometric Detection: Analyze the eluent using an electrospray ionization (ESI)
source coupled to a tandem mass spectrometer (MS/MS).[9]

o Full Scan (MS1): Acquire full scan spectra to identify the precursor ions of the
phospholipids. For 17:0-22:4 PG-d5, the expected [M-H]~ ion would be at m/z 838.57.

o Product lon Scan (MS/MS): Fragment the precursor ions to obtain characteristic product
ions that confirm the identity of the headgroup and fatty acyl chains.[9]

o Data Analysis: Integrate the peak areas of the analyte and the internal standard to quantify
the amount of the target phospholipid.

Nuclear Magnetic Resonance (NMR) Spectroscopy for
Structural Analysis

NMR spectroscopy, particularly 3P and *H NMR, is a powerful tool for the structural
characterization of phospholipids in solution.

Workflow:
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Sample Preparation

NMR Data Acquisition Data Processing & Analysis
HNMR P NMR D NMR (e.g., COSY, HSQC)
Q cauisitio HCQ Op[ nal for detailed structure) orm Phase Correction Baseline Correction Peak Integration & Assignment

Click to download full resolution via product page
Caption: Workflow for NMR Spectroscopy of Phospholipids.
Methodology:

o Sample Preparation: Dissolve a precise amount of 17:0-22:4 PG-d5 in a deuterated solvent
mixture, typically chloroform-d (CDCIz) and methanol-ds (CDsOD), to ensure a homogenous
solution.[3]

* 3P NMR Spectroscopy:

o Acquire 3P NMR spectra to identify the phosphate headgroup. Phosphatidylglycerol
typically exhibits a characteristic chemical shift.[3]

o Proton decoupling is used to simplify the spectrum to a single peak for the phosphate
group.[10]

e 1H NMR Spectroscopy:

o Acquire *H NMR spectra to observe the signals from the fatty acid chains and the glycerol
backbone.[11]

o The deuteration at the d5 position on the glycerol headgroup will result in the absence of
corresponding proton signals, which can be used to confirm the position of the deuterium
label.
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» Data Processing: Process the raw data (Free Induction Decay - FID) by applying Fourier
transformation, phase correction, and baseline correction. The chemical shifts, signal
integrations, and coupling patterns are then analyzed to confirm the structure.[10]

High-Performance Liquid Chromatography (HPLC) for
Purity Assessment

HPLC is a standard method for assessing the purity of phospholipid preparations.

Workflow:

Sample Preparation HPLC Analysis Data Analysis
Dissolve sample in . Separation on . - Purity Calculation
( mobile phase Inject SampleHolumn (e.g., Silica or C18) Detection (e.g., UV or ELSD) Chromatogram Analysis (Area % of main peak)

Click to download full resolution via product page

Caption: Workflow for HPLC Purity Assessment of Phospholipids.

Methodology:

» Mobile Phase Preparation: Prepare a suitable mobile phase, which for normal-phase HPLC
often consists of a gradient of solvents like hexane, isopropanol, and water, or for reversed-
phase HPLC, acetonitrile and water-based buffers.[12][13]

o Sample Preparation: Accurately weigh and dissolve the 17:0-22:4 PG-d5 in the initial mobile
phase solvent.

o Chromatographic Conditions:

o Column: Use a silica column for normal-phase separation or a C18 column for reversed-
phase separation.[12]

o Detector: Employ a suitable detector, such as an Evaporative Light Scattering Detector
(ELSD) or a UV detector (at low wavelengths, e.g., 205 nm).[14]
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o Gradient Elution: A gradient elution program is typically used to separate different lipid
classes and impurities.[2]

o Data Analysis: The purity is determined by calculating the percentage of the area of the main
peak relative to the total area of all peaks in the chromatogram.

Signaling Pathways

Phosphatidylglycerol (PG) is a precursor for cardiolipin and is also involved in various cellular
signaling processes, including the activation of certain ion channels.[15][16] While a specific
signaling pathway for 17:0-22:4 PG is not well-defined, the general pathway involving
phospholipase-mediated generation of signaling molecules from phospholipids is a
fundamental concept in cell biology.[17]

The following diagram illustrates a generalized signaling pathway where a phospholipid, such
as a phosphatidylinositol (a close relative of PG in signaling), is hydrolyzed to produce second
messengers.
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Caption: Generalized Phosphoinositide Signaling Pathway.[18]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o To cite this document: BenchChem. [Technical Guide: Physical Properties of 17:0-22:4 PG-
d5]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15558462/docs#technical-guide-physical-properties-
0f-17-0-22-4-pg-d5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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